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Compound of Interest

Compound Name: Z-Ser-thr-ome

CAS No.: 7412-61-5

Cat. No.: B1390823

Get Quote

Part 1: Structural Architecture & Physicochemical
Properties
Z-Ser-Thr-OMe is a protected dipeptide derivative widely utilized as a model substrate in

enzymatic kinetics (specifically for serine proteases and esterases) and as a pivotal

intermediate in the synthesis of complex glycopeptides. Its structure is defined by the N-

terminal Benzyloxycarbonyl (Z or Cbz) protecting group, the sequential arrangement of Serine

and Threonine residues, and a C-terminal Methyl Ester (OMe).

Chemical Identity[1][2]
IUPAC Name: Methyl (2S)-2-[[(2S)-2-(benzyloxycarbonylamino)-3-

hydroxypropanoyl]amino]-3-hydroxybutanoate

Molecular Formula:

[1]

Molecular Weight: 354.36 g/mol
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Sequence: Z-Ser-Thr-OMe (N-Cbz-Ser-Thr-OCH

)

Structural Components Analysis
The molecule is composed of four distinct functional modules, each serving a specific role in

chemical biology applications:

Component Chemical Structure Function/Property

Z-Group (Cbz)

N-Terminal Protection:

Prevents polymerization and

mimics the hydrophobic pocket

interactions (P2/P3 sites) in

protease active sites.

Serine (Ser)

Residue 1 (P1/P2): Provides a

primary hydroxyl group (

-OH) for glycosylation or

phosphorylation studies.

Threonine (Thr)

Residue 2 (P1'): Provides a

secondary hydroxyl group (

-OH) and steric bulk via the

methyl group.

Methyl Ester (OMe)

C-Terminal Modification:

Increases lipophilicity for cell

permeability and serves as a

chromogenic leaving group in

esterase assays.

Physicochemical Data Table
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Property Value / Description

Physical State White to off-white crystalline powder

Solubility
Soluble in DMSO, DMF, Methanol, Ethyl

Acetate; Sparingly soluble in water

Melting Point
115–118 °C (Typical range for Z-dipeptide

esters)

pKa (Side chains)
Ser-OH (~13), Thr-OH (~13) - Non-ionizable at

physiological pH

Stability
Hygroscopic; Stable at -20°C. Ester bond

susceptible to hydrolysis at pH > 8.0

Part 2: Synthesis Protocol (Solution Phase)
Core Directive: The synthesis of Z-Ser-Thr-OMe requires precise control to avoid O-acylation

of the unprotected hydroxyl side chains of Serine and Threonine. The following protocol utilizes

the Mixed Anhydride Method or Carbodiimide coupling (DCC/HOBt) to ensure regioselectivity.

Reaction Logic
Activation: The carboxyl group of Z-Ser-OH is activated to facilitate nucleophilic attack.

Nucleophilic Attack: The free amine of H-Thr-OMe (generated in situ from the hydrochloride

salt) attacks the activated carbonyl.

Protection: Side chain hydroxyls are generally left unprotected if mild coupling conditions are

used, but transient protection (e.g., t-Butyl) improves yield.

Step-by-Step Methodology
Reagents:

Z-Ser-OH (1.0 eq)

H-Thr-OMe·HCl (1.1 eq)
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EDC[2]·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.1 eq)

HOBt (Hydroxybenzotriazole) (1.1 eq)

NMM (N-Methylmorpholine) (2.5 eq)

Solvent: Anhydrous DMF (Dimethylformamide)

Protocol:

Preparation: Dissolve Z-Ser-OH (10 mmol) and HOBt (11 mmol) in anhydrous DMF (30 mL)

at 0°C under nitrogen atmosphere.

Activation: Add EDC·HCl (11 mmol) and stir for 15 minutes at 0°C. Why: This forms the O-

acylisourea active ester intermediate.

Neutralization: In a separate vessel, dissolve H-Thr-OMe·HCl (11 mmol) in DMF (10 mL) and

add NMM (25 mmol) to liberate the free amine.

Coupling: Add the H-Thr-OMe solution dropwise to the activated Z-Ser-OH mixture.

Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours.

Workup:

Dilute with Ethyl Acetate (150 mL).

Wash sequentially with: 5% citric acid (2x), saturated NaHCO

(2x), and brine (2x). Why: Citric acid removes unreacted amine/EDC; Bicarbonate
removes unreacted acid/HOBt.

Purification: Dry organic layer over MgSO

, filter, and concentrate. Recrystallize from EtOAc/Hexane.

Synthesis Workflow Diagram
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Caption: Figure 1. Convergent synthesis pathway for Z-Ser-Thr-OMe using EDC/HOBt

coupling chemistry.

Part 3: Applications & Biological Relevance[1]
Protease Substrate Specificity
Z-Ser-Thr-OMe serves as a chromogenic or esterolytic substrate for serine proteases.

Mechanism: Serine proteases (e.g., Chymotrypsin, Subtilisin) attack the C-terminal methyl

ester. The Z-group occupies the S2 subsite of the enzyme, positioning the scissile ester bond

in the catalytic triad.

Readout: Hydrolysis releases Methanol and Z-Ser-Thr-OH. In pH-stat assays, the release of

the free acid is measured.

O-Glycosylation Model
The presence of adjacent hydroxyl groups on Ser and Thr makes this molecule an ideal

acceptor for studying GalNAc-transferase activity.

Competitive Glycosylation: Researchers use this template to determine if an enzyme

preferentially glycosylates the Serine or Threonine residue.

Structural Rigidity: The Z-group and Methyl ester limit conformational freedom, mimicking the

constraints of a protein backbone.

Structural Connectivity Diagram
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Caption: Figure 2. Structural connectivity of Z-Ser-Thr-OMe highlighting the peptide backbone

and reactive side chains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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